![molecular formula C12H7Br3 B1594657 2,2',5-Tribromobiphenyl CAS No. 59080-34-1](/img/structure/B1594657.png)
2,2',5-Tribromobiphenyl
Overview
Description
2,2’,5-Tribromobiphenyl is a polybrominated biphenyl, a group of synthetic organic compounds with 1-10 bromine atoms attached to biphenyl . It can be used as a flame retardant and is often incorporated into consumer products including appliances, electronics, and plastics .
Molecular Structure Analysis
The molecular formula of 2,2’,5-Tribromobiphenyl is C12H7Br3 . It has a molecular weight of 390.9 g/mol . The structure consists of two phenyl rings connected by a single bond, with bromine atoms substituted at the 2, 2’, and 5 positions .Physical And Chemical Properties Analysis
2,2’,5-Tribromobiphenyl is a solid substance that appears as a colorless to white powder . It has a predicted boiling point of 365.8±27.0 °C and a predicted density of 1.923±0.06 g/cm3 .Scientific Research Applications
Photophysical Properties and Applications
- Biphenyl derivatives have been explored for their photophysical properties, especially in the context of optoelectronics and solar energy conversion. Research into the luminescent properties of Eu3+ heterocyclic beta-diketonate complexes, which involve biphenyl structures, reveals potential applications in organic light-emitting diodes (OLEDs) and solar fuel-producing reactions (Biju, Raj, Reddy, & Kariuki, 2006). Additionally, bipolar triphenylamine-benzimidazole derivatives, related to biphenyl compounds, have shown promise in the fabrication of efficient single-layer OLEDs (Ge, Hayakawa, Ando, Ueda, Akiike, Miyamoto, Kajita, & Kakimoto, 2008).
Synthesis and Structural Studies
- The synthesis of biphenyl derivatives, including 2,2'-dilithiobiphenyl and its reaction with BCl3, has been studied to explore the structural characterization of compounds like 9-azido-9-borafluorene. These studies provide insights into the molecular structures and potential applications in material science (Biswas, Oppel, & Bettinger, 2010).
Metabolism and Environmental Impact Studies
- Research on the metabolism of polybrominated biphenyls (PBBs) by cytochrome P-450-dependent monooxygenases has been conducted, focusing on the structure-activity relationships. This research is crucial for understanding the environmental impact and biological interactions of these compounds (Mills, Millis, Dannan, Guengerich, & Aust, 1985).
Polyimide Synthesis for Material Applications
- Studies on the synthesis of organo-soluble polyimides using biphenyltetracarboxylic dianhydrides have shown the effects of pendant groups on the properties of polyimides. This research has implications for the development of advanced materials with specific thermal and optical properties (Harris, Lin, Li, & Cheng, 1996).
Analytical Methodology Development
- The development of analytical methods, such as liquid chromatography-electrospray-tandem quadrupole mass spectrometry, has been utilized for detecting and analyzing compounds like triclosan and related diphenyl ethers in environmental samples. This is vital for environmental monitoring and assessment of pollution levels (Hua, Bennett, & Letcher, 2005).
Bioaccumulation and Marine Ecosystem Studies
- The detection of polybrominated dimethoxybiphenyls (PBDMBs) in marine mammals highlights the significance of biphenyl derivatives in bioaccumulation studies and their impact on marine ecosystems (Vetter, Turek, Marsh, & Gaus, 2008).
Mechanism of Action
Target of Action
The primary target of 2,2’,5-Tribromobiphenyl is the Aryl Hydrocarbon Receptor (AhR) . AhR is a ligand-activated transcriptional activator . It binds to the XRE promoter region of genes it activates .
Biochemical Pathways
The activation of AhR by 2,2’,5-Tribromobiphenyl affects biochemical and endocrine pathways, cell cycle regulation, morphogenesis, and oxidative stress response
Pharmacokinetics
Given its chemical structure and low water solubility , it can be inferred that it may have low bioavailability and could accumulate in fatty tissues due to its lipophilic nature.
Result of Action
The activation of AhR by 2,2’,5-Tribromobiphenyl leads to the transcriptional upregulation of various genes . This can mediate biochemical and toxic effects of halogenated aromatic hydrocarbons . .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2,2’,5-Tribromobiphenyl. For instance, its persistence in the environment can lead to bioaccumulation and biomagnification, potentially increasing its toxicity . .
Safety and Hazards
2,2’,5-Tribromobiphenyl is considered hazardous. It may cause skin irritation, damage to organs through prolonged or repeated exposure, and may be fatal if swallowed and enters airways . It’s also suspected of damaging fertility or the unborn child . Therefore, it’s important to handle this compound with care, using appropriate safety measures .
Future Directions
properties
IUPAC Name |
1,4-dibromo-2-(2-bromophenyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7Br3/c13-8-5-6-12(15)10(7-8)9-3-1-2-4-11(9)14/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYDNWMCMGNRWET-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=C(C=CC(=C2)Br)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7Br3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5074765 | |
Record name | PBB 018 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5074765 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
390.90 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
59080-34-1 | |
Record name | 2,2',5-Tribromobiphenyl | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0059080341 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | PBB 018 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5074765 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2',5-TRIBROMOBIPHENYL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4X971169NL | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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